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Compound of Interest

Compound Name: 6-Phenylhexanoic acid

Cat. No.: B016828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 6-
phenylhexanoic acid, a compound of interest in various chemical and pharmaceutical

research areas. This document details its Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Mass Spectrometry (MS) data, offering a valuable resource for compound identification,

characterization, and quality control.

Chemical Structure and Properties
6-Phenylhexanoic acid is an aromatic carboxylic acid with the chemical formula C₁₂H₁₆O₂ and

a molecular weight of approximately 192.25 g/mol .[1] Its structure consists of a phenyl group

attached to the terminus of a hexanoic acid chain.
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Sample Preparation Data Acquisition Data Processing

Dissolve ~5-10 mg of 6-phenylhexanoic acid
in ~0.5-0.7 mL of CDCl3

Transfer to a 5 mm NMR tube Insert sample into a 400 MHz NMR spectrometer Acquire 1H and 13C spectra at room temperature Apply Fourier transform Phase and baseline correct the spectra Reference spectra to the residual solvent peak (CDCl3: δH = 7.26 ppm, δC = 77.16 ppm)

Sample Preparation (ATR) Data Acquisition Data Processing

Place a small drop of neat 6-phenylhexanoic acid
on the ATR crystal

Collect a background spectrum of the empty ATR crystal Collect the sample spectrum (typically 16-32 scans at a resolution of 4 cm⁻¹) Ratio the sample spectrum against the background spectrum Convert to absorbance

Sample Introduction Ionization Mass Separation and Detection

Inject a dilute solution of 6-phenylhexanoic acid
into a Gas Chromatograph (GC)

Eluted compound enters the ion source Bombardment with a 70 eV electron beam
Ions are accelerated and separated

based on their m/z ratio
Ions are detected to generate the mass spectrum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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